molecular formula C7H12O2 B055320 Methyl trans-2-methyl-2-pentenoate CAS No. 1567-14-2

Methyl trans-2-methyl-2-pentenoate

Cat. No. B055320
CAS RN: 1567-14-2
M. Wt: 128.17 g/mol
InChI Key: SRORRGMOEUTSDV-AATRIKPKSA-N
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Description

“Methyl trans-2-methyl-2-pentenoate” is an α,β-unsaturated ester . It is also known by several synonyms such as methyl 2-pentenoate, methyl trans-2-pentenoate, methyl 2e-pent-2-enoate, 2-pentenoic acid, methyl ester, and others .


Synthesis Analysis

“Methyl trans-2-methyl-2-pentenoate” is formed during the photolysis of pyrazoline . Methyl cis- and trans-2-methyl-2-pentenoate are also formed during the pyrolysis of cis- and trans-3,5-dimethyl-3-carbomethoxy-Δ1-pyrazoline .


Molecular Structure Analysis

The molecular formula of “Methyl trans-2-methyl-2-pentenoate” is C6H10O2 . The molecular weight is 114.14 g/mol . The InChI Key is MBAHGFJTIVZLFB-SNAWJCMRSA-N . The SMILES string representation is CC\C=C\C(=O)OC .


Chemical Reactions Analysis

“Methyl trans-2-methyl-2-pentenoate” is an α,β-unsaturated ester . It is formed during the photolysis of pyrazoline . Methyl cis- and trans-2-methyl-2-pentenoate are also formed during the pyrolysis of cis- and trans-3,5-dimethyl-3-carbomethoxy-Δ1-pyrazoline .


Physical And Chemical Properties Analysis

“Methyl trans-2-methyl-2-pentenoate” is a colorless liquid . It has a refractive index of 1.4300 to 1.4320 . The flash point is 20°C . The density is 0.92 g/mL at 25 °C .

Scientific Research Applications

Organic Synthesis

Methyl trans-2-methyl-2-pentenoate is an α,β-unsaturated ester, which makes it a valuable compound in organic synthesis . It can participate in various reactions such as addition, elimination, and substitution reactions, providing a pathway to a wide range of organic compounds.

Photolysis Studies

This compound is formed during the photolysis of pyrazoline . Therefore, it can be used in studies investigating the photolysis process, which is a critical reaction in photochemistry.

Pyrolysis Studies

Methyl cis- and trans-2-methyl-2-pentenoate are formed during the pyrolysis of cis- and trans-3,5-dimethyl-3-carbomethoxy-Δ1-pyrazoline . This suggests that Methyl trans-2-methyl-2-pentenoate can be used in pyrolysis studies, particularly those involving pyrazoline compounds.

Safety and Hazards

“Methyl trans-2-methyl-2-pentenoate” is a highly flammable liquid and vapor . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing with plenty of soap and water if it comes in contact with skin, wearing protective gloves/clothing/eye protection/face protection, and rinsing cautiously with water for several minutes if it gets in the eyes .

properties

IUPAC Name

methyl (E)-2-methylpent-2-enoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H12O2/c1-4-5-6(2)7(8)9-3/h5H,4H2,1-3H3/b6-5+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SRORRGMOEUTSDV-AATRIKPKSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC=C(C)C(=O)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC/C=C(\C)/C(=O)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H12O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID501030817
Record name Methyl trans-2-methyl-2-pentenoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501030817
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

128.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl trans-2-methyl-2-pentenoate

CAS RN

1567-14-2
Record name Methyl trans-2-methyl-2-pentenoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501030817
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Methyl trans-2-methyl-2-pentenoate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A mixture of 2-methylpent-2-enoic acid (5.0 g, 44 mmol) and sulfuric acid (0.5 mL) in methanol (250 mL) was heated at reflux for 16 hours. The solution was allowed to cool down to 20° C. and concentrated under reduced pressure. The residue was dissolved in ethyl acetate (100 mL) and washed with saturated aqueous sodium hydrogen carbonate (2×50 mL), distilled water (50 mL), then with brine (50 mL). The organic layer was dried over anhydrous MgSO4, filtered and concentrated under reduced pressure to give the title compound (5.1 g, 91%) as a colourless oil.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step One
Quantity
250 mL
Type
reactant
Reaction Step One
Yield
91%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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